N-(2-ethyl-2H-tetraazol-5-yl)-3-fluorobenzamide

• Molecular Formula: C10H10FN5O
• Molecular Weight: 235.22 g/mol
• IUPAC Name: N-(2-ethyltetrazol-5-yl)-3-fluorobenzamide
• InChI: InChI=1S/C10H10FN5O/c1-2-16-14-10(13-15-16)12-9(17)7-4-3-5-8(11)6-7/h3-6H,2H2,1H3,(H,12,14,17)
• InChI Key: DNKDMFGUJVZSRE-UHFFFAOYSA-N
• SMILES: CCN1N=C(N=N1)NC(=O)C2=CC(=CC=C2)F

Description

N-(2-ethyl-2H-tetraazol-5-yl)-3-fluorobenzamide, also known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). AMPK is a key regulator of cellular energy homeostasis and plays a critical role in the maintenance of metabolic balance. A-769662 has gained considerable attention in recent years due to its potential therapeutic applications in the treatment of metabolic disorders such as type 2 diabetes and obesity. Synthesis Method: The synthesis of A-769662 involves a multistep process starting from 3-fluorobenzoic acid. The first step involves the conversion of 3-fluorobenzoic acid to its corresponding acid chloride using thionyl chloride. The acid chloride is then reacted with 2-amino-2-methyl-1-propanol to form the corresponding amide. The amide is then treated with sodium nitrite and hydrochloric acid to form the tetrazole ring, resulting in the formation of A-769662. Scientific Research Application: A-769662 has been extensively studied in preclinical models for its potential therapeutic applications. It has been shown to improve glucose uptake in skeletal muscle, liver, and adipose tissue, leading to improved glucose homeostasis. A-769662 has also been shown to increase fatty acid oxidation and decrease lipogenesis, leading to a reduction in body weight and adiposity. Mechanism of Action: A-769662 activates AMPK by binding to the γ subunit of the enzyme. This results in conformational changes in the enzyme, leading to increased phosphorylation of AMPK substrates. AMPK activation by A-769662 leads to increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis, all of which contribute to improved metabolic health. Biochemical and Physiological Effects: A-769662 has been shown to have a number of biochemical and physiological effects in preclinical models. It has been shown to improve glucose uptake in skeletal muscle, liver, and adipose tissue, leading to improved glucose homeostasis. A-769662 has also been shown to increase fatty acid oxidation and decrease lipogenesis, leading to a reduction in body weight and adiposity. Additionally, A-769662 has been shown to improve insulin sensitivity and reduce inflammation. Advantages and Limitations for Lab Experiments: One of the major advantages of A-769662 is its specificity for AMPK activation. Unlike other AMPK activators, A-769662 does not activate other kinases, making it a useful tool for studying the specific effects of AMPK activation. However, A-769662 has also been shown to have off-target effects, particularly at high concentrations, which can complicate interpretation of results. Additionally, A-769662 has poor solubility in aqueous solutions, which can limit its use in certain experimental settings. Future Directions: There are a number of potential future directions for research on A-769662. One area of interest is the development of more potent and selective AMPK activators. Another area of interest is the investigation of the long-term effects of A-769662 on metabolic health, particularly in the context of chronic diseases such as type 2 diabetes and obesity. Additionally, there is interest in exploring the potential use of A-769662 in combination with other therapies for the treatment of metabolic disorders.